Cas no 1261598-60-0 (3-(3'-Chloro-4'-iodophenyl)propionaldehyde)

• Product Name: 3-(3'-Chloro-4'-iodophenyl)propionaldehyde
• CAS No: 1261598-60-0
• MF: C₉H₈ClIO
• MW: 294.516694068909
• CID: 4966078
• Update Time: 2025-05-24

3-(3'-Chloro-4'-iodophenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(3'-Chloro-4'-iodophenyl)propionaldehyde

• Inchi： 1S/C9H8ClIO/c10-8-6-7(2-1-5-12)3-4-9(8)11/h3-6H,1-2H2
• InChI Key： XWYKUHAYZWFQKV-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1Cl)CCC=O

Computed Properties

• Exact Mass: 293.93084 g/mol
• Monoisotopic Mass: 293.93084 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 17.1
• Molecular Weight: 294.51

Additional information on 3-(3'-Chloro-4'-iodophenyl)propionaldehyde

3-(3'-Chloro-4'-iodophenyl)propionaldehyde: A Comprehensive Overview

The compound 3-(3'-Chloro-4'-iodophenyl)propionaldehyde, identified by the CAS number 1261598-60-0, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a propionaldehyde group with a chloroiodophenyl moiety, making it a valuable component in the synthesis of advanced materials and pharmaceutical agents.

Recent studies have highlighted the potential of 3-(3'-Chloro-4'-iodophenyl)propionaldehyde in the development of novel drug delivery systems. Its ability to form stable complexes with metal ions has been extensively explored, particularly in the context of creating biocompatible nanomaterials for targeted drug delivery. Researchers have demonstrated that this compound can serve as a versatile ligand, enabling the synthesis of nanoparticles with enhanced stability and controlled release properties.

In addition to its role in drug delivery, 3-(3'-Chloro-4'-iodophenyl)propionaldehyde has shown promise in the field of catalysis. Its unique electronic properties make it an effective catalyst for various organic reactions, including oxidation and reduction processes. Recent breakthroughs have revealed that this compound can significantly enhance the efficiency of enantioselective reactions, which are critical in the production of chiral pharmaceuticals.

The synthesis of 3-(3'-Chloro-4'-iodophenyl)propionaldehyde involves a multi-step process that requires precise control over reaction conditions. The key steps include the chlorination and iodination of phenol derivatives, followed by aldehyde functionalization. Advanced techniques such as microwave-assisted synthesis and continuous flow chemistry have been employed to optimize the production process, ensuring high yields and purity levels.

From an environmental perspective, the use of 3-(3'-Chloro-4'-iodophenyl)propionaldehyde in industrial applications has raised concerns regarding its ecological impact. However, recent research has focused on developing sustainable methods for its production and disposal. Biodegradable additives and eco-friendly solvents are being explored to minimize the environmental footprint associated with this compound.

In conclusion, 3-(3'-Chloro-4'-iodophenyl)propionaldehyde, CAS No. 1261598-60-0, represents a cutting-edge material with vast potential across multiple disciplines. Its versatility as a ligand, catalyst, and building block for advanced materials positions it as a key player in modern chemical research. As ongoing studies continue to uncover new applications and optimizations, this compound is poised to make significant contributions to both academic and industrial advancements.